Cas no 2229021-76-3 (5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229021-76-3
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 6150114
• PubChem ID: 165650257
• Update Time: 2025-05-20

5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine
• EN300-1786616
• 2229021-76-3

• Inchi： 1S/C11H17N5/c1-5-16-8(3)10(7(2)14-16)11-9(12)6-13-15(11)4/h6H,5,12H2,1-4H3
• InChI Key： JHBDVDVDOUGHSH-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(C)=N1)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 219.14839556g/mol
• Monoisotopic Mass: 219.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2229021-76-3)

5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2229021-76-3, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological applications. Pyrazoles and their derivatives have been extensively studied for their roles in drug discovery, particularly in the development of treatments for various diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.

The molecular structure of 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine features a dual pyrazole core, which is a rare configuration that may contribute to its distinct pharmacological profile. The presence of ethyl and methyl substituents at specific positions on the pyrazole rings enhances its chemical diversity and may influence its interactions with biological targets. This compound’s design suggests a potential for modulating multiple pathways simultaneously, making it an attractive candidate for further investigation.

In recent years, there has been a surge in interest regarding small molecules that can interact with multiple biological targets. The dual pyrazole structure of 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine aligns well with this trend. Studies have shown that compounds with such structural motifs often exhibit enhanced efficacy and reduced side effects compared to single-target inhibitors. This is attributed to their ability to engage with multiple receptors or enzymes involved in the same disease pathway, thereby providing a more comprehensive therapeutic effect.

One of the most compelling aspects of 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amino is its potential application in the treatment of inflammatory diseases. Inflammation is a complex biological process that involves numerous signaling pathways and cellular responses. Pyrazole derivatives have been reported to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory cascade. The dual pyrazole core of this compound may allow it to interact with both COX and LOX enzymes more effectively than traditional inhibitors.

Furthermore, the structural features of 5-(1-methylpyrazolyl)pyrazole derivatives suggest that they could also have antimicrobial properties. Pyrazoles have been shown to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways in microorganisms. The ethyl and dimethyl substituents in 5-(1-propylpyrazolyl)pyrimidine derivatives may further enhance these effects by improving membrane permeability or inhibiting specific bacterial enzymes. This makes the compound a promising candidate for developing novel antibiotics or antifungal agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding interactions between 5-(propylpyrazolyl)pyrimidine derivatives and target proteins. These studies have revealed that this compound can bind tightly to several key enzymes involved in inflammation and infection, suggesting its potential as a therapeutic agent.

The synthesis of CAS No 2229021 76 3 has also seen significant progress due to the development of novel synthetic methodologies. Traditional methods for constructing pyrazole rings often involve multi-step reactions that are time-consuming and require harsh conditions. However, newer approaches such as transition-metal-catalyzed cross-coupling reactions have made it possible to synthesize complex pyrazole derivatives more efficiently. These advancements have not only improved yield but also reduced the environmental impact of production processes.

In conclusion, 5-(propylpyrazolyl)pyrimidine derivatives, including CAS No 2229021763, represent a promising class of compounds with potential applications in various therapeutic areas. Their unique structural features and ability to interact with multiple biological targets make them valuable candidates for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like these will play an increasingly important role in the discovery of new treatments.